Cas no 126580-49-2 (2-Ethoxyphenylhydrazine, hydrochloride)

• Product Name: 2-Ethoxyphenylhydrazine, hydrochloride
• CAS No: 126580-49-2
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• MDL: MFCD04966806
• CID: 136412
• PubChem ID: 16495249
• Update Time: 2025-10-28

2-Ethoxyphenylhydrazine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(2-ethoxyphenyl)-, hydrochloride (1:1)
• (2-ETHOXYPHENYL)HYDRAZINE HYDROCHLORIDE
• 2-Ethoxyphenylhydrazine, HCl
• 2-Ethoxyphenylhydrazine hydrochloride
• SCHEMBL1457429
• (2-Ethoxyphenyl)hydrazinehydrochloride
• 126580-49-2
• MOMLIESUALCWTB-UHFFFAOYSA-N
• A905201
• AKOS001475849
• CS-0206967
• BFA58049
• (2-ethoxyphenyl)hydrazine;hydrochloride
• MFCD04966806
• 2-Ethoxyphenylhydrazine, hydrochloride

• MDL： MFCD04966806
• Inchi： 1S/C8H12N2O.ClH/c1-2-11-8-6-4-3-5-7(8)10-9;/h3-6,10H,2,9H2,1H3;1H
• InChI Key： MOMLIESUALCWTB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC=CC=1NN

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 159-160 ºC

2-Ethoxyphenylhydrazine, hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-Ethoxyphenylhydrazine, hydrochloride

Comprehensive Overview of 2-Ethoxyphenylhydrazine, hydrochloride (CAS No. 126580-49-2)

2-Ethoxyphenylhydrazine, hydrochloride (CAS No. 126580-49-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring an ethoxy group attached to a phenylhydrazine backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 2-Ethoxyphenylhydrazine hydrochloride applications, synthesis methods, and safety data, reflecting its growing relevance in modern scientific workflows.

The compound's unique properties, such as its solubility in polar solvents and stability under controlled conditions, have sparked interest in its potential for drug discovery and material science. Recent trends indicate heightened curiosity about green chemistry alternatives and sustainable synthesis routes for derivatives like 2-Ethoxyphenylhydrazine, hydrochloride. This aligns with global efforts to reduce environmental impact while maintaining high-yield production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS No. 126580-49-2. These methods ensure purity and consistency, critical factors for laboratories focusing on high-precision chemical synthesis. Discussions in academic forums often highlight its role in constructing heterocyclic frameworks, a key area in medicinal chemistry optimization.

Storage and handling protocols for 2-Ethoxyphenylhydrazine hydrochloride emphasize temperature control and moisture prevention, topics frequently queried in laboratory safety databases. The compound’s compatibility with various reagents is another hot topic, particularly among researchers exploring catalyzed reaction systems. Its shelf-life under different conditions remains a subject of ongoing study, with data shared across scientific collaboration platforms.

Innovative applications of 126580-49-2 include its use in fluorescence probe development and bioconjugation techniques, areas gaining traction in diagnostic imaging research. Patent literature reveals incremental advancements in its derivatization processes, addressing demands for cost-effective chemical building blocks. These developments respond to market needs for scalable, high-performance intermediates.

Quality assurance standards for 2-Ethoxyphenylhydrazine, hydrochloride production involve rigorous impurity profiling, a process detailed in recent pharmaceutical guidelines. Regulatory compliance documentation, often searched alongside the CAS number, underscores its importance in GMP-certified manufacturing. The compound’s spectral data and chromatographic behavior are meticulously cataloged in open-access chemistry repositories.

Emerging studies investigate the compound’s potential in polymer chemistry and nanomaterial functionalization, expanding its utility beyond traditional domains. Cross-disciplinary collaborations have identified novel reaction pathways using CAS 126580-49-2, particularly in photoactive material design. Such findings are frequently cited in peer-reviewed journals focusing on advanced organic synthesis.

The thermochemical properties of 2-Ethoxyphenylhydrazine hydrochloride, including its decomposition kinetics, are critical for process scale-up calculations. Computational chemistry models incorporating these parameters help optimize industrial applications while minimizing waste—a priority in circular economy initiatives. These aspects dominate technical discussions in chemical engineering forums.

Supply chain dynamics for 126580-49-2 reflect broader trends in fine chemical distribution networks. Market analyses track its availability against demand fluctuations in contract research organizations. Transparent pricing structures and bulk procurement options are frequently updated in specialty chemical marketplaces, aiding budget planning for academic and industrial users alike.

Future research directions may explore biocatalytic production of 2-Ethoxyphenylhydrazine, hydrochloride derivatives, aligning with enzyme engineering breakthroughs. Its role in multicomponent reactions continues to attract attention, particularly for constructing complex molecular architectures. These evolving applications ensure sustained interest in this versatile chemical entity.